Cas no 2640944-07-4 (4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine)
4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)-4-piperidinyl]methoxy]-5-fluoro-2,6-dimethylpyrimidine
- 2640944-07-4
- F6792-4280
- 4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine
- AKOS040731282
- 4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine
-
- Inchi: 1S/C17H22FN5OS/c1-10-14(18)16(20-11(2)19-10)24-9-12-5-7-23(8-6-12)17-21-15(22-25-17)13-3-4-13/h12-13H,3-9H2,1-2H3
- InChI Key: PVVYICBYIWVMPL-UHFFFAOYSA-N
- SMILES: S1C(=NC(C2CC2)=N1)N1CCC(COC2C(=C(C)N=C(C)N=2)F)CC1
Computed Properties
- Exact Mass: 363.15290968g/mol
- Monoisotopic Mass: 363.15290968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- Density: 1.306±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 522.3±60.0 °C(Predicted)
- pka: 6.24±0.44(Predicted)
4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6792-4280-2μmol |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-5μmol |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-10μmol |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-20μmol |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-1mg |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-2mg |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-3mg |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-4mg |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-5mg |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6792-4280-10mg |
4-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine |
2640944-07-4 | 10mg |
$118.5 | 2023-09-07 |
4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine
Introduction to Compound with CAS No. 2640944-07-4 and Product Name: 4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine
The compound with the CAS number 2640944-07-4 and the product name 4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of pyrimidine derivatives that are widely studied for their biological activity and pharmacological properties.
At the core of this compound's structure is a pyrimidine backbone, which is a common motif in many bioactive molecules. The pyrimidine ring is substituted with a fluoro group at the 5-position and methyl groups at the 2- and 6-positions, which are known to enhance metabolic stability and binding affinity. Additionally, the presence of a methoxy group at the 4-position introduces a polar functional group that can interact favorably with biological targets.
The nitrogen-rich heterocyclic ring system in this compound, specifically the 3-cyclopropyl-1,2,4-thiadiazole moiety, is a key feature that contributes to its pharmacological profile. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The cyclopropyl group further enhances the compound's bioisosteric properties, allowing it to mimic other bioactive scaffolds while maintaining unique interactions with biological targets.
The piperidine ring in the compound's structure is another critical component. Piperidine derivatives are known for their ability to enhance oral bioavailability and binding affinity to various protein targets. In this case, the piperidine ring is linked to the thiadiazole ring through an N-methylation process, which creates a stable and well-defined three-dimensional structure. This structural integrity is essential for optimizing drug-like properties such as solubility, permeability, and metabolic stability.
Recent research has highlighted the importance of fluorine substitution in pharmaceutical compounds. The fluorine atom at the 5-position of the pyrimidine ring in this compound plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can enhance binding affinity by participating in hydrophobic interactions and dipole-dipole forces with biological targets.
The combination of these structural features makes 4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine a promising candidate for further development in drug discovery. Preclinical studies have demonstrated its potential efficacy in various disease models, including cancer and inflammatory disorders. The compound's ability to interact with multiple biological pathways suggests that it may have broad therapeutic applications.
In conclusion, CAS No. 2640944-07-4 represents a structurally complex and biologically active molecule with significant potential in pharmaceutical development. Its unique combination of functional groups and substitution patterns makes it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing drug discovery efforts.
2640944-07-4 (4-{[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)piperidin-4-yl]methoxy}-5-fluoro-2,6-dimethylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)